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Compound of Interest

Compound Name: Boc-O-allyl-L-tyrosine

Cat. No.: B558129

Essential Safety and Handling Guide for Boc-O-
allyl-L-tyrosine

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Boc-O-allyl-L-tyrosine, including personal protective equipment (PPE), operational
protocols, and disposal plans.

Personal Protective Equipment (PPE)

When handling Boc-O-allyl-L-tyrosine, which is a combustible solid, a comprehensive
approach to personal protection is crucial to minimize exposure and ensure safety. The
following table summarizes the required PPE.

PPE Category Item Specification
Eye Protection Safety Glasses With side shields
Hand Protection Gloves Chemical-resistant (e.g., nitrile)

Type N95 (US) or Type P1 (EN

Respiratory Protection Dust Respirator 143)

Body Protection Laboratory Coat Standard
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Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Boc-O-allyl-L-tyrosine
and ensuring a safe laboratory environment.

Storage:

o Store in a tightly sealed container.

e Keep in a cool, dry place.

o Recommended storage temperature is 2-8°C.[1]
Handling:

Use in a well-ventilated area to avoid dust formation.

Avoid breathing dust, vapors, mist, or gas.[2]

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Spill and Disposal Procedures

In the event of a spill or for routine disposal, follow these step-by-step procedures to mitigate
risks and comply with safety regulations.

Spill Management:
o Evacuate: Evacuate unnecessary personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Use appropriate tools, such as a spatula or brush, to carefully transfer the spilled
material into a designated waste disposal container.[3] For larger spills, a shovel may be
used.[3] Avoid generating dust during cleanup.[2][3]

o Decontaminate: Clean the spill area thoroughly.
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Waste Disposal:

o Collect Waste: Place all solid Boc-O-allyl-L-tyrosine waste and any contaminated materials
(e.g., gloves, absorbent pads) into a designated and clearly labeled waste container suitable
for solid chemical waste.[3]

o Label Container: Clearly label the waste container with "Boc-O-allyl-L-tyrosine Waste" and
any other identifiers required by your institution's environmental health and safety (EHS)
department.[3]

o Arrange Disposal: Arrange for the collection and disposal of the chemical waste through your
institution's EHS-approved waste management vendor.[3] Do not allow the product to enter
drains.[2]

Experimental Workflow: Handling Boc-O-allyl-L-
tyrosine

The following diagram illustrates the standard workflow for safely handling Boc-O-allyl-L-
tyrosine in a laboratory setting.
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Caption: Standard laboratory workflow for handling Boc-O-allyl-L-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Boc-Tyr(Allyl)-OH = 98.0 HPLC 127132-38-1 [sigmaaldrich.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling Boc-O-allyl-
L-tyrosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558129#personal-protective-equipment-for-handling-
boc-o-allyl-I-tyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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